Cas no 58550-47-3 (1-ethyl-1-nitroso-3-(pyridin-3-ylmethyl)urea ethanedioate (1:1))

1-ethyl-1-nitroso-3-(pyridin-3-ylmethyl)urea ethanedioate (1:1) structure
58550-47-3 structure
Product Name:1-ethyl-1-nitroso-3-(pyridin-3-ylmethyl)urea ethanedioate (1:1)
CAS No:58550-47-3
MF:C11H14N4O6
MW:298.252062320709
CID:1611892
PubChem ID:151795
Update Time:2025-04-21

1-ethyl-1-nitroso-3-(pyridin-3-ylmethyl)urea ethanedioate (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1-ethyl-1-nitroso-3-(pyridin-3-ylmethyl)urea ethanedioate (1:1)
    • Urea, N-ethyl-N-nitroso-N'-(3-pyridinylmethyl)-, ethanedioate (1:1)
    • 1-ethyl-1-nitroso-3-(pyridin-3-ylmethyl)urea,oxalic acid
    • DTXSID50207269
    • 58550-47-3
    • Inchi: 1S/C9H12N4O2.C2H2O4/c1-2-13(12-15)9(14)11-7-8-4-3-5-10-6-8;3-1(4)2(5)6/h3-6H,2,7H2,1H3,(H,11,14);(H,3,4)(H,5,6)
    • InChI Key: NLMOBWYYLNHWOC-UHFFFAOYSA-N
    • SMILES: O=C(N(CC)N=O)NCC1C=NC=CC=1.OC(C(=O)O)=O

Computed Properties

  • Exact Mass: 298.09142
  • Monoisotopic Mass: 298.091334
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 294
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 149

Experimental Properties

  • Boiling Point: 546.2°C at 760 mmHg
  • Flash Point: 284.1°C
  • PSA: 149.26
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